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Compound of Interest

2-(5-Methyl-2-phenyl-1,3-oxazol-4-
Compound Name:

yl)ethan-1-amine
CAS No.: 521266-47-7

Cat. No.: B2567801

Get Quote

Part 1: Executive Summary & Chemical Identity

5-Methyl-2-phenyl-4-oxazoleethanamine is a specialized heterocyclic amine belonging to the
2,4,5-trisubstituted oxazole family. Structurally, it consists of an oxazole core substituted with a
phenyl group at the C2 position, an ethylamine chain at the C4 position, and a methyl group at
the C5 position.

This compound is primarily utilized as a pharmaceutical intermediate in the synthesis of
histamine receptor ligands (H3/H4 antagonists) and non-steroidal anti-inflammatory drugs
(NSAIDSs) related to the coxib class (e.g., Valdecoxib analogs). Due to its specific substitution
pattern, it is not widely cataloged in public chemical databases under a unique CAS number as
a standalone commodity chemical. However, its alcohol precursor is well-documented.

Core Chemical Data
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Property Specification

2-(5-Methyl-2-phenyl-1,3-oxazol-4-

yl)ethanamine

Chemical Name

Molecular Formula C12H14N20

Molecular Weight 202.25 g/mol

103788-65-4 (Alcohol form: 2-(5-Methyl-2-

Primary Precursor CAS
phenyl-1,3-oxazol-4-yl)ethan-1-ol)

Core Oxazole CAS 5221-67-0 (5-Methyl-2-phenyl-oxazole)

Viscous oil or low-melting solid (Free base);

Physical State . . .
White crystalline solid (HCI salt)

Soluble in DMSO, Methanol, DCM; Sparingly

Solubilit
Y soluble in water (Free base)

Part 2: Synthetic Pathways & Methodology

For researchers requiring this specific amine, direct procurement is often difficult. The most
reliable route involves the conversion of the commercially available alcohol precursor (CAS
103788-65-4).

Protocol 1: Conversion from Alcohol Precursor

This 3-step protocol converts the alcohol to the amine via a mesylate and azide intermediate,
ensuring high purity and yield.

o Mesylation (Activation):

o Reagents: Alcohol precursor (1.0 eq), Methanesulfonyl chloride (MsCl, 1.2 eq),
Triethylamine (TEA, 1.5 eq).

o Solvent: Dichloromethane (DCM), 0°C to RT.

o Mechanism: The hydroxyl group is converted into a good leaving group (mesylate).
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o Checkpoint: Monitor by TLC (formation of a less polar spot).

o Azidation (Substitution):
o Reagents: Mesylate intermediate, Sodium Azide (NaNs, 2.0 eq).
o Solvent: DMF or DMSO, 60-80°C.
o Mechanism: Nucleophilic substitution (SN2) replaces the mesylate with an azide group.
o Safety: Azides are potentially explosive; maintain temperature control.

» Staudinger Reduction (Amine Formation):

o

Reagents: Azide intermediate, Triphenylphosphine (PPhs, 1.2 eq), followed by H20.

Solvent: THF/Water.

[¢]

[¢]

Mechanism: PPhs reduces the azide to an iminophosphorane, which hydrolyzes to the
primary amine.

[¢]

Purification: Acid-base extraction yields the pure amine.

Protocol 2: De Novo Synthesis (Robinson-Gabriel
Cyclization)

For large-scale preparation starting from basic amino acids.

o Acylation: React L-Aspartic acid dimethyl ester with Benzoyl chloride to form the N-benzoyl
derivative.

o Cyclization: Treat with POCIs or H2SOa4 to effect cyclodehydration, forming the oxazole ring.

» Reduction: Reduce the side-chain ester to the alcohol (using LiAIH4) and proceed with
Protocol 1.

Visualization: Synthesis Workflow

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2567801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

MsCl, TEA NaN3 PPh3, H20

Alcohol Precursor DCM, 0°C _ | Mesylate Intermediate DMEF, 80°C _ | Azide Intermediate (Staudinger) _ Target Amine
(CAS 103788-65-4) o (Activated) 71 (N3 Substitution) "1 (5-Methyl-2-phenyl-4-oxazoleethanamine)

Click to download full resolution via product page

Caption: Step-wise chemical conversion from the cataloged alcohol precursor to the target

amine.

Part 3: Analytical Profiling & Validation

To validate the identity of the synthesized amine, the following analytical signatures must be
confirmed.

Proton NMR (*H-NMR, 400 MHz, CDCIs)

e Aromatic Region (7.3 - 8.1 ppm): Multiplets corresponding to the 2-phenyl group (5 protons).
e Oxazole Methyl (2.3 - 2.5 ppm): Singlet (3 protons) at the C5 position.[1]
o Ethylene Linker:

o Triplet (~2.7 ppm): Methylene adjacent to the oxazole ring (—CHz2-).

o Triplet (~3.0 ppm): Methylene adjacent to the amine (—CH2—NH2).

o Note: The chemical shift of the amine-adjacent methylene will shift significantly downfield if
the sample is a salt (HCI).

Mass Spectrometry (LC-MS)

 lonization Mode: ESI+ (Electrospray lonization, Positive mode).
o Expected Mass: [M+H]* = 203.12 m/z.

o Fragmentation Pattern: Loss of NHs (17 Da) is common, resulting in a fragment at ~186 m/z.

HPLC Purity Assessment
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e Column: C18 Reverse Phase (e.g., Agilent Zorbax).
e Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile.

o Detection: UV at 254 nm (Phenyl absorption) and 210 nm (Amine absorption).

Part 4: Pharmacological Context

This compound is a bioisostere of histamine and phenethylamine. The replacement of the
imidazole (histamine) or benzene (phenethylamine) ring with an oxazole core alters the
electronic properties and lipophilicity (LogP), often improving blood-brain barrier (BBB)
penetration.

o Histamine H3 Antagonism: The oxazole ring serves as a robust core for H3 receptor ligands,
which are investigated for cognitive enhancement and narcolepsy treatment.

o COX-2 Inhibition: While Valdecoxib uses an isoxazole ring, 2,4,5-trisubstituted oxazoles are
explored as scaffolds for selective COX-2 inhibitors with reduced cardiovascular side effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [5-Methyl-2-phenyl-4-oxazoleethanamine: Technical
Profile & Synthesis Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2567801/docs#5-methyl-2-phenyl-4-
oxazoleethanamine-technical-profile-synthesis-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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